1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate

• IUPAC Name: 2-methylbut-3-yn-2-yl N-(2-methylphenyl)carbamate
• InChI: InChI=1S/C13H15NO2/c1-5-13(3,4)16-12(15)14-11-9-7-6-8-10(11)2/h1,6-9H,2-4H3,(H,14,15)
• InChI Key: ASYJTHOYDLXOFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)OC(C)(C)C#C
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate, also known as propargite, is a pesticide widely used in agriculture to control mites and ticks. It belongs to the family of acaricides, which are compounds that kill or control mites and ticks. Propargite has been used for several decades and is still considered an effective pesticide.

Mechanism of Action

Propargite works by inhibiting the activity of the enzyme succinate dehydrogenase, which is involved in the respiratory chain of mites and ticks. This leads to a disruption of the energy production process, ultimately resulting in the death of the pest.
Biochemical and physiological effects:
Propargite has been shown to have a low toxicity to humans and animals. However, it can cause skin irritation and eye irritation upon contact. Ingestion of 1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate can cause nausea, vomiting, and diarrhea. Long-term exposure to this compound has been associated with liver and kidney damage in animals.

Advantages and Limitations for Lab Experiments

Propargite is a widely used pesticide in agriculture, and its efficacy has been well established. However, there are limitations to using 1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate in lab experiments. For example, this compound is a non-specific inhibitor of succinate dehydrogenase, which can lead to off-target effects. In addition, this compound can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for research on 1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate. One area of interest is the development of new formulations of this compound that are more effective and less toxic. Another area of interest is the study of the molecular mechanisms of resistance to this compound in mites and ticks. Finally, there is a need for further research on the environmental impact of this compound, particularly its effects on non-target organisms and ecosystems.
Conclusion:
In conclusion, this compound is a widely used pesticide that has been extensively studied for its acaricidal properties. Its mechanism of action involves the inhibition of succinate dehydrogenase, which ultimately leads to the death of mites and ticks. While this compound has been shown to have a low toxicity to humans and animals, there are limitations to using it in lab experiments. Further research is needed to develop new formulations of this compound, study the molecular mechanisms of resistance, and assess its environmental impact.

Synthesis Methods

Propargite can be synthesized by reacting 2-methylphenol with propargyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl isocyanate to form 1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate. The overall reaction can be represented as follows:
2-methylphenol + propargyl chloride → 2-methyl-3-propyn-2-ol
2-methyl-3-propyn-2-ol + methyl isocyanate → this compound

Scientific Research Applications

Propargite has been extensively studied for its acaricidal properties. It is used to control mites and ticks in crops such as apples, pears, grapes, strawberries, and citrus fruits. Propargite has also been tested for its efficacy against other pests such as spider mites, rust mites, and European red mites. In addition, 1,1-dimethyl-2-propyn-1-yl (2-methylphenyl)carbamate has been studied for its potential use in controlling mites and ticks that infest livestock.